Cas no 309268-12-0 (ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• CAS No: 309268-12-0
• MF: C₁₆H₁₅N₃O₅S
• MW: 361.372402429581
• CID: 6207372
• PubChem ID: 3776931
• Update Time: 2025-06-08

ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• ethyl 2-((3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)acetate
• 309268-12-0
• Oprea1_604120
• AKOS001630459
• ethyl 2-[[5-cyano-4-(3-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
• ethyl {[3-cyano-6-hydroxy-4-(3-nitrophenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate
• ethyl 2-{[3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
• F0422-0167
• AKOS021992518
• AKOS005629944
• SR-01000443201
• Oprea1_112214
• SR-01000443201-1

• Inchi： 1S/C16H15N3O5S/c1-2-24-15(21)9-25-16-13(8-17)12(7-14(20)18-16)10-4-3-5-11(6-10)19(22)23/h3-6,12H,2,7,9H2,1H3,(H,18,20)
• InChI Key： NEBXCODPOVARQO-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=C(C#N)C(C2C=CC=C(C=2)[N+](=O)[O-])CC(N1)=O

Computed Properties

• Exact Mass: 361.07324176g/mol
• Monoisotopic Mass: 361.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate

Introduction to Ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate (CAS No. 309268-12-0)

Ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate, a compound with the CAS number 309268-12-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, positions it as a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate is defined by several key features. The presence of a tetrahydropyridine core is particularly noteworthy, as this scaffold is well-documented for its role in various pharmacological contexts. Specifically, the tetrahydropyridine ring is often associated with compounds that exhibit analgesic, anti-inflammatory, and neuroprotective properties. Additionally, the incorporation of a cyano group at the 3-position and a nitrophenyl moiety at the 4-position introduces regions of high electrophilicity and reactivity, which can be exploited for further derivatization and functionalization.

The sulfanyl group at the 2-position of the tetrahydropyridine ring is another critical feature that contributes to the compound's unique chemical profile. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific positioning of the sulfanyl group in Ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate suggests that it may interact with biological targets in a manner distinct from other sulfonamide derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic sulfonamides. These compounds have been shown to exhibit a wide range of biological activities due to their ability to interact with various enzymes and receptors. For instance, studies have demonstrated that certain sulfonamides can inhibit enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are implicated in various disease pathways. Ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate may represent a novel scaffold that could offer advantages over existing sulfonamide-based therapeutics.

The synthesis of Ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the tetrahydropyridine core through cyclization reactions. Subsequent steps involve the introduction of the cyano group and the nitrophenyl moiety via nucleophilic substitution or other appropriate methods. Finally, the sulfanyl group is incorporated through reactions such as sulfonylation or thiolation.

The importance of this compound cannot be overstated in light of current research trends in medicinal chemistry. The development of new molecular entities with novel scaffolds is essential for overcoming resistance mechanisms associated with existing drugs and for identifying new therapeutic targets. Ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate stands out as a promising candidate due to its complex structure and diverse functional groups.

Recent studies have highlighted the potential applications of heterocyclic sulfonamides in treating various diseases. For example, research has shown that certain sulfonamides can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, these compounds have been investigated for their ability to interact with bacterial enzymes involved in metabolic pathways essential for bacterial survival. The structural features of Ethyl 2-{3-cyano-4-(3-nitrophenyl)-6-oxyo-tetrahydropyridin}-2-ylsulfanyl}acetate suggest that it may possess similar properties and could be explored for similar therapeutic applications.

The future direction of research on Ethyl 2-{3-cyano-octahydro-pyrindo[1',2':1'']pyrazino[0',1'-a]isoindole]-7-carboxyla-te may involve both computational modeling and experimental validation. Computational approaches such as molecular docking can be used to predict potential interactions between this compound and biological targets such as enzymes or receptors. These predictions can then be tested experimentally through techniques such as enzyme inhibition assays or cell-based assays.

In conclusion, Ethyl 2-{3-cyano-octahydro-pyrindo[1',2':1'']pyrazino[0',1'-a]isoindole}-7-carboxyla-te represents a significant advancement in the field of chemical and pharmaceutical research. Its complex structure and diverse functional groups position it as a promising candidate for further investigation in medicinal chemistry. Future research should focus on both computational modeling and experimental validation to fully elucidate its pharmacological potential.